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Introduction

Yttrium (III) iodide, with the chemical formula YI₃, is an inorganic binary compound composed

of yttrium and iodine.[1] It manifests as a white to yellowish, hygroscopic crystalline solid or

flakes.[2][3][4] This rare earth metal halide is of significant interest to the scientific community,

primarily for its role as a key precursor in the synthesis of advanced materials.[2] Its

applications span from the production of high-temperature superconductors to the development

of novel scintillators and specialty ceramics.[2][5][6] This guide provides an in-depth overview

of the crystal structure, physicochemical properties, synthesis protocols, and applications of

yttrium iodide, tailored for researchers, scientists, and professionals in drug development.

Crystal Structure and Properties
Yttrium iodide's material properties are fundamentally dictated by its crystal structure. It is

isostructural with bismuth triiodide (BiI₃), adopting a layered crystal lattice.[1][7]

Crystal Structure
Yttrium iodide crystallizes in the trigonal crystal system with the R-3 space group.[2] The

structure consists of a hexagonally closest-packed arrangement of iodide (I⁻) ions. The smaller

yttrium (Y³⁺) cations occupy two-thirds of the octahedral voids between every other layer of

iodide ions.[7]
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This arrangement results in the formation of YI₆ octahedra, which serve as the fundamental

building blocks of the crystal.[2] These octahedra share edges to form two-dimensional slabs.

[7] The coordination geometry around each yttrium ion is a distorted octahedron, with Y-I bond

lengths of approximately 3.05 Å.[2] This layered structure is a key characteristic, influencing the

material's physical and chemical behaviors.

Crystal Structure Legend
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Fig 1: Simplified coordination of Y³⁺ in the YI₆ octahedron.

Physicochemical Properties
Yttrium iodide is a hygroscopic compound, meaning it readily absorbs moisture from the air.[5]

It is soluble in water, ethanol, and acetone, but only slightly soluble in diethyl ether.[1][5][6] It

should be stored in a tightly sealed container under an inert atmosphere to prevent

degradation.[5][8]

Table 1: Physical and Chemical Properties of Yttrium (III) Iodide
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Property Value References

Chemical Formula YI₃ [5][9][10]

Molar Mass 469.62 g/mol [5][9][11]

Appearance
White, yellowish, or colorless

crystals/flakes
[1][2][3]

Melting Point 997 - 1004 °C [5][6][12]

Boiling Point 1310 °C [1]

Density 4.59 g/cm³ [5]

Crystal System Trigonal [2]

CAS Number 13470-38-7 [5][9][10]

Solubility

Soluble in water, ethanol,

acetone. Slightly soluble in

ether.

[1][5][6]

| Sensitivity | Hygroscopic |[3][5] |

Synthesis and Experimental Protocols
High-purity yttrium iodide can be synthesized through several methods. The choice of method

often depends on the desired purity, scale, and available starting materials.

Synthesis from Yttrium Oxide and Ammonium Iodide
A common laboratory-scale method involves the reaction of yttrium oxide (Y₂O₃) with

ammonium iodide (NH₄I) at elevated temperatures.[1][2]

Reaction: Y₂O₃ + 6 NH₄I → 2 YI₃ + 6 NH₃ + 3 H₂O[1][2]

Experimental Protocol:

Mixing: Thoroughly mix stoichiometric amounts of high-purity yttrium oxide powder and

ammonium iodide in a crucible (e.g., quartz or alumina).
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Heating: Place the crucible in a tube furnace under an inert atmosphere (e.g., argon) to

prevent oxidation.

Reaction Ramp: Gradually heat the mixture. The reaction proceeds as the temperature

increases, leading to the evolution of ammonia gas and water vapor, which are carried away

by the inert gas flow.

Final Product: After the reaction is complete, the remaining product is anhydrous yttrium
iodide.

Purification (Optional): For single-crystal growth or higher purity, the crude YI₃ can be purified

via high-vacuum sublimation at approximately 1213 K (940 °C).[7]

Yttrium Oxide (Y₂O₃)

Mix Reactants

Ammonium Iodide (NH₄I)

Heat in
Inert Atmosphere

Yttrium Iodide (YI₃)

Byproducts (NH₃, H₂O)

Vacuum Sublimation
(Optional)
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Fig 2: Workflow for the synthesis of YI₃ from yttrium oxide.

Other Synthesis Methods
Direct Combination: This method involves heating elemental yttrium metal and iodine in an

inert atmosphere or vacuum-sealed tube.[1][2]

Reaction: 2 Y + 3 I₂ → 2 YI₃[1][2]

Acid-Base Reaction: Yttrium iodide can also be prepared by reacting yttrium oxide or

yttrium hydroxide with hydroiodic acid (HI).[1][2]

Reaction: Y₂O₃ + 6 HI → 2 YI₃ + 3 H₂O[1]

Key Applications
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Yttrium iodide's primary value lies in its utility as a precursor for other functional materials.

High-Temperature Superconductors: YI₃ is a crucial starting material for the synthesis of

Yttrium Barium Copper Oxide (YBCO), a well-known high-temperature superconductor.[2]

[10] Its use can facilitate lower-temperature preparation routes for these complex ceramic

materials.[2][6]

Scintillation Crystals: Cerium-doped yttrium iodide (YI₃:Ce³⁺) is a promising new scintillator

material with excellent properties for radiation detection.[5]

Materials Science Research: It is used in the solid-state synthesis of novel rare earth metal

halide compounds with unique crystal structures and properties.[6][13]

Other Potential Uses: Research has explored its use in phosphors for lighting and displays,

as a medium in solid-state lasers, and in the production of advanced ceramics.[2][6] There is

also potential for YI₃ to serve as a precursor for yttrium radioisotopes used in nuclear

medicine and targeted cancer therapies.[2][14]

Yttrium Iodide (YI₃) Serves as a Precursor

YBCO Superconductors

Scintillation Detectors
(e.g., YI₃:Ce³⁺)

Novel Material Synthesis
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Fig 3: Logical pathway of YI₃ as a precursor to its applications.

Safety and Handling
Yttrium iodide is considered an irritant and requires careful handling to minimize exposure.[8]

[11] It is classified as a substance with limited evidence of being a carcinogenic effect and may

cause sensitization by inhalation or skin contact.[6]

Table 2: GHS Hazard and Precautionary Information

Classification Code Description References

Hazard Statements H317
May cause an
allergic skin
reaction.

[9][15]

H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

[9][15]

H351
Suspected of causing

cancer.
[9][15]

Precautionary

Statements
P261 Avoid breathing dust. [8][15]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[8]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[9]

| | P308 + P313 | IF exposed or concerned: Get medical advice/attention. |[9] |

Handling Recommendations:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b081195?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35744~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:30:46~~Yttrium(III
https://pubchem.ncbi.nlm.nih.gov/compound/Yttrium-Iodide
https://www.chembk.com/en/chem/YTTRIUM%20IODIDE
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.eforu-chemical.com/yttrium-y/19496.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.eforu-chemical.com/yttrium-y/19496.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.eforu-chemical.com/yttrium-y/19496.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35744~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:30:46~~Yttrium(III
https://www.eforu-chemical.com/yttrium-y/19496.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35744~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:30:46~~Yttrium(III
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhaling

dust.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or

goggles, chemical-resistant gloves, and a lab coat.[6][9] A dust mask (e.g., N95) is

recommended when handling the powder.[9]

Storage: Store in a cool, dry, well-ventilated place, away from incompatible materials like

strong oxidizing agents.[8][12] The container should be tightly closed and preferably stored

under an inert atmosphere due to its hygroscopic nature.[8]

Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in

a suitable container for disposal.[8][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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